3-Hydroxyiminocamphor
Overview
Description
Scientific Research Applications
Toxicokinetics and Biotransformation : One study investigated the toxicokinetics and biotransformation of 4-MBC (3-(4-Methylbenzylidene)camphor), a compound used as a UV-filter in sunscreens and cosmetics. The study revealed extensive first-pass biotransformation in rat liver, resulting in low blood levels of the parent compound (Völkel et al., 2006).
Regiospecificity in Cytochrome P450 : Another study focused on the regiospecificity and coupling of cytochrome P450cam, a key enzyme in the metabolism of camphor and its analogs. Mutations in this enzyme significantly altered product specificity and hydroxylation efficiency, providing insights into enzymatic processing of camphor derivatives (Paulsen et al., 1993).
Cytochrome P450 Catalysis : Research into the catalytic mechanism of camphor hydroxylation by cytochrome P450 explored the mechanistic and energetic aspects of this process, which is crucial for understanding the biotransformation of camphor derivatives (Kamachi & Yoshizawa, 2003).
Stereospecific Hydroxylation : A study on Rhodococcus sp. NCIMB 9784 identified a cytochrome P450 hydroxylase (P450camr) that stereospecifically hydroxylates camphor in the 6-endo position, demonstrating the enzyme's specificity for camphor and related compounds (Grogan et al., 2002).
properties
IUPAC Name |
3-hydroxyimino-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-9(2)6-4-5-10(9,3)8(12)7(6)11-13/h6,13H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRNPDSREMSMKIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(=O)C2=NO)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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